Cas no 212626-83-0 (4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester)

4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester structure
212626-83-0 structure
Product Name:4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester
CAS No:212626-83-0
MF:C8H10N2O5
MW:214.175402164459
CID:1108966
PubChem ID:71358319
Update Time:2025-04-20

4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester
    • (2,5-dioxopyrrolidin-1-yl) 4-amino-4-oxobutanoate
    • 2,5-Dioxopyrrolidin-1-yl 4-amino-4-oxobutanoate
    • 212626-83-0
    • 4-[(2,5-Dioxopyrrolidin-1-yl)oxy]-4-oxobutanamide
    • SCHEMBL12284875
    • DTXSID40782333
    • Inchi: 1S/C8H10N2O5/c9-5(11)1-4-8(14)15-10-6(12)2-3-7(10)13/h1-4H2,(H2,9,11)
    • InChI Key: YVUSPEAQBXAYKY-UHFFFAOYSA-N
    • SMILES: O(C(CCC(N)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 214.059
  • Monoisotopic Mass: 214.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.77
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